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Compound of Interest

Compound Name: WAY-100635 maleate

Cat. No.: B8082345 Get Quote

Technical Support Center: WAY-100635 Maleate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and solution stability of WAY-
100635 maleate.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving WAY-100635 maleate?

A1: The choice of solvent depends on the intended application. For in vitro studies, Dimethyl

Sulfoxide (DMSO) and ethanol are commonly used. For in vivo experiments, a co-solvent

system is often necessary to achieve the desired concentration and ensure biocompatibility.

Water can also be used, but solubility may be limited and require sonication or warming.

Q2: How soluble is WAY-100635 maleate in common solvents?

A2: The solubility of WAY-100635 maleate can vary slightly between batches and suppliers.

However, typical maximum concentrations are provided in the table below. It is always

recommended to start with a small amount to test solubility with your specific batch.

Q3: My WAY-100635 maleate is not dissolving completely. What should I do?

A3: If you encounter solubility issues, you can try the following troubleshooting steps:
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Sonication: Use an ultrasonic bath to aid dissolution.

Warming: Gently warm the solution. For aqueous solutions, temperatures up to 60°C can be

applied.[1]

Vortexing: Vigorously mix the solution.

Solvent Choice: If using an aqueous solvent, consider switching to DMSO or ethanol to

prepare a concentrated stock solution, which can then be diluted into your aqueous

experimental medium.

Q4: How should I store stock solutions of WAY-100635 maleate?

A4: There are varying recommendations for the storage of WAY-100635 maleate solutions. To

ensure the integrity of your experiments, it is best to prepare fresh solutions for each use. If

storage is necessary, aliquot the stock solution into single-use vials to avoid repeated freeze-

thaw cycles and store at -20°C or -80°C. Please refer to the solution stability table for more

detailed storage guidelines from different suppliers.

Q5: Is WAY-100635 maleate light sensitive?

A5: While some suppliers ship the compound in amber vials, specific information on light

sensitivity is not consistently provided. As a general precaution for chemical compounds, it is

advisable to protect solutions from light, especially during long-term storage.

Data Presentation
Table 1: Solubility of WAY-100635 Maleate in Various
Solvents
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes Source(s)

Water 13.47 - 25 25 - 46.41

May require

sonication and

warming.[1]

[1][2][3]

DMSO 53.9 - 85 ~100 - 157.8
Sonication is

recommended.

Ethanol 79 - 85 ~146.7 - 157.8
Sonication is

recommended.

PBS 25 46.41

Requires

sonication and

warming to 60°C.

Molecular Weight of WAY-100635 maleate used for conversion: 538.64 g/mol

Table 2: Solution Stability and Storage
Recommendations
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Storage
Temperature

Duration Recommendations Source(s)

Room Temperature Not Recommended

Solutions are

generally considered

unstable for long-term

storage. Prepare

fresh.

-20°C Up to 1 month
Aliquot to avoid

freeze-thaw cycles.

-20°C Up to 3 months

Following

reconstitution, aliquot

and freeze.

-80°C Up to 6 months

Store in sealed

containers, away from

moisture.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Weighing: Accurately weigh the required amount of WAY-100635 maleate powder. For 1 mL

of a 10 mM solution, you will need 5.39 mg (using a molecular weight of 538.64 g/mol ).

Dissolution: Add the appropriate volume of high-purity DMSO to the powder.

Mixing: Vortex the solution thoroughly. If dissolution is slow, sonicate the vial in an ultrasonic

bath for 5-10 minutes.

Storage: If not for immediate use, aliquot the stock solution into smaller, single-use volumes

and store at -20°C or -80°C, protected from light.

Protocol 2: Preparation of an Aqueous Solution for in
vitro Assays
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Stock Solution: Prepare a concentrated stock solution in DMSO (e.g., 10 mM) as described

in Protocol 1.

Dilution: Serially dilute the DMSO stock solution with your aqueous experimental buffer (e.g.,

cell culture medium, PBS) to the final desired concentration.

Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is low

(typically <0.1%) to avoid solvent-induced artifacts.

Usage: Use the freshly prepared diluted solution for your experiments.

Protocol 3: Formulation for in vivo Administration
This protocol is an example, and the final formulation may need to be optimized for your

specific animal model and route of administration.

Initial Dissolution: Dissolve WAY-100635 maleate in a small amount of DMSO.

Co-solvent Addition: Add co-solvents such as PEG300 and Tween 80 to the DMSO solution

and mix well. A common formulation is 5% DMSO, 30% PEG300, and 5% Tween 80.

Aqueous Phase: Add saline or PBS to reach the final desired volume and concentration.

Clarity Check: Ensure the final solution is clear and free of precipitation. If necessary, gentle

warming and sonication can be used to aid dissolution.

Administration: The solution should be prepared fresh before administration to the animals.

Mandatory Visualizations
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Caption: Troubleshooting workflow for dissolving WAY-100635 maleate.
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WAY-100635 Maleate
Solution Stability

Storage Temperature Solvent Choice Light Exposure Freeze-Thaw Cycles

Store at -20°C or -80°C Use DMSO/Ethanol for
more stable stock solutions Protect from light Aliquot into single-use vials

Click to download full resolution via product page

Caption: Factors influencing the stability of WAY-100635 maleate solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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